Cas no 51934-46-4 (Quinoline, 3-(methylthio)-)

• Product Name: Quinoline, 3-(methylthio)-
• CAS No: 51934-46-4
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 1578293
• PubChem ID: 600316
• Update Time: 2025-06-15

Quinoline, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-(methylthio)-
• 51934-46-4
• 3-Methylthioquinoline
• NoName_3175
• 3-(Methylsulfanyl)quinoline #
• quinoline, 3-methylthio-
• 3-Methylthio-quinoline
• DTXSID00902636
• GYORPPNTMWUJCH-UHFFFAOYSA-N
• 3-(Methylthio)quinoline
• SCHEMBL271506
• MFCD18452252

• Inchi： 1S/C10H9NS/c1-12-9-6-8-4-2-3-5-10(8)11-7-9/h2-7H,1H3
• InChI Key： GYORPPNTMWUJCH-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 175.04567
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Quinoline, 3-(methylthio)-

Quinoline, 3-(methylthio)- (CAS No. 51934-46-4): A Comprehensive Overview

Quinoline, 3-(methylthio)-, identified by its Chemical Abstracts Service (CAS) number 51934-46-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and utility in the development of therapeutic agents.

The molecular structure of Quinoline, 3-(methylthio)- features a fused benzene and pyridine ring system, with a methylthio (-SCH₃) substituent attached to the 3-position of the quinoline ring. This structural feature contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy in treating various diseases, including infectious diseases and cancer. The presence of the methylthio group in Quinoline, 3-(methylthio)- enhances its interactions with biological targets, potentially leading to improved pharmacological activity. This has prompted extensive research into its derivatives and analogs as novel therapeutic agents.

One of the most promising areas of research involving Quinoline, 3-(methylthio)- is its application in antimalarial drug development. Quinoline-based compounds have a long history of use in combating malaria, with chloroquine being one of the most well-known examples. The introduction of the methylthio group into the quinoline scaffold has been shown to modulate the compound's pharmacokinetic properties, potentially leading to more effective and less toxic antimalarial agents.

Furthermore, Quinoline, 3-(methylthio)- has been investigated for its potential role in anticancer therapy. Studies have demonstrated that quinoline derivatives can inhibit the growth of various cancer cell lines by interfering with key cellular processes such as DNA replication and cell signaling pathways. The methylthio group appears to enhance these effects by improving the compound's ability to bind to target proteins and disrupt their function.

The synthesis of Quinoline, 3-(methylthio)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on pre-formed quinoline derivatives, followed by functional group transformations to introduce the methylthio group. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency.

In addition to its pharmaceutical applications, Quinoline, 3-(methylthio)- has shown promise in other areas of research. For instance, it has been explored as a ligand in coordination chemistry, where it can form complexes with transition metals that exhibit catalytic activity in various organic transformations. These complexes have potential applications in industrial processes and fine chemical synthesis.

The biological activity of Quinoline, 3-(methylthio)- is further enhanced by its ability to undergo metabolic transformations within biological systems. These transformations can lead to the formation of active metabolites that contribute to the overall pharmacological effect. Understanding these metabolic pathways is crucial for optimizing the therapeutic potential of quinoline derivatives and minimizing unwanted side effects.

Efforts are ongoing to develop more efficient synthetic methods for producing Quinoline, 3-(methylthio)-, particularly those that are environmentally friendly and scalable for industrial production. Green chemistry principles are being increasingly applied in these efforts, with a focus on reducing waste and minimizing energy consumption during synthesis. Such approaches not only improve the sustainability of drug production but also enhance cost-effectiveness.

The future prospects for Quinoline, 3-(methylthio)- are bright, with ongoing research aimed at uncovering new applications and expanding its therapeutic utility. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into viable clinical candidates. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and bring new treatments to patients more quickly.